1-(Azepan-1-yl)-2-hydroxypropan-1-one
Description
1-(Azepan-1-yl)-2-hydroxypropan-1-one is a heterocyclic ketone featuring a seven-membered azepane ring linked to a hydroxypropanone moiety. This compound is of interest in medicinal and synthetic chemistry due to its structural versatility, enabling modifications for diverse applications.
Properties
IUPAC Name |
1-(azepan-1-yl)-2-hydroxypropan-1-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-8(11)9(12)10-6-4-2-3-5-7-10/h8,11H,2-7H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMVSNQCZRLAJLT-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCCCCC1)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Triazole Derivatives (2dag–2dan)
A series of 1-(Azepan-1-yl)propan-1-one derivatives bearing triazole substituents (e.g., 2dag: 1-(azepan-1-yl)-2-[4-(3-methoxyphenyl)-1H-1,2,3-triazol-1-yl]ethanone) demonstrate how substituents influence physical and spectroscopic properties. Key findings:
- Physical States and Yields : Derivatives with methoxyphenyl (2dag: 92% yield, yellow solid), tolyl (2dai: 86% yield, white solid), and difluorophenyl (2dan: 98% yield, yellow solid) groups exhibit distinct crystallinity and color, correlating with electronic effects of substituents .
- NMR Shifts : The 1H-NMR δ ~8.0–8.5 ppm for triazole protons and δ ~2.2–5.5 ppm for azepane and hydroxyl groups highlight electronic environments influenced by substituents .
Table 1: Comparison of Triazole Derivatives
| Compound | Substituent | Yield (%) | Physical State | Key 1H-NMR (δ, ppm) |
|---|---|---|---|---|
| 2dag | 3-methoxyphenyl | 92 | Yellow solid | 8.04 (triazole H) |
| 2dai | p-tolyl | 86 | White solid | 7.90 (aryl H) |
| 2dan | 2,4-difluorophenyl | 98 | Yellow solid | 8.12 (triazole H) |
Bromo- and Sulfonyl-Substituted Analogues
Non-Azepane Analogues
1-(Furan-2-yl)-2-hydroxypropan-1-one (8)
Replacing azepane with a furan ring () reduces conformational flexibility and alters electronic properties. The furan oxygen induces deshielding in 13C-NMR (δ 152.2 ppm for C2), contrasting with azepane’s δ ~50–60 ppm for N-linked carbons .
1-(2-Hydroxyphenyl)-3-methylbutan-1-one
This compound () lacks the azepane ring but shares a hydroxyl group. Its branched chain and hydroxyphenyl group enhance hydrophobicity, making it suitable for materials science applications .
Table 2: Key Structural and Functional Differences
*Calculated based on molecular formula.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
